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Compound of Interest

Compound Name: ARN14974

Cat. No.: B10764909 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive Guide to

the Safe Handling, Storage, and Disposal of ARN14974, a Potent Acid Ceramidase Inhibitor.

This document provides crucial safety and logistical information for the laboratory use of

ARN14974. Adherence to these guidelines is essential to ensure personal safety and maintain

experimental integrity. ARN14974 is a benzoxazolone carboxamide that acts as a potent and

systemically active inhibitor of intracellular acid ceramidase, intended for research use only.[1]

[2]

Immediate Safety and Handling Protocols
Personal Protective Equipment (PPE): Due to the powdered nature and potential biological

activity of ARN14974, a comprehensive approach to personal protection is mandatory. The

following PPE should be worn at all times when handling the compound.
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PPE Category Item Specifications

Eye Protection
Safety glasses with side

shields or goggles

Must be worn to protect

against splashes or airborne

particles.

Hand Protection Nitrile gloves

Double-gloving is

recommended. Change gloves

immediately if contaminated.

Body Protection Laboratory coat
Fully fastened to protect

against skin contact.

Respiratory Protection N95 respirator or higher

Recommended when handling

the powder outside of a

certified chemical fume hood to

prevent inhalation.

Engineering Controls:

Chemical Fume Hood: All weighing and initial dilutions of powdered ARN14974 should be

performed in a certified chemical fume hood to minimize inhalation exposure.

Safety Shower and Eyewash Station: Ensure unobstructed access to a safety shower and

eyewash station in the immediate work area.

Emergency Procedures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and water. Seek medical attention if irritation persists.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.
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Logistical Information: Storage and Stability
Proper storage of ARN14974 is critical to maintain its stability and efficacy.

Parameter Condition Duration

Long-term Storage (Solid) -20°C ≥ 4 years[1]

Shipping
Room temperature (continental

US)
May vary for other locations[1]

Stock Solution (-80°C) In DMSO Up to 6 months[2]

Stock Solution (-20°C) In DMSO Up to 1 month[2]

Operational Plan: Step-by-Step Guidance
This section provides a procedural workflow for handling ARN14974 from receipt to disposal.
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Figure 1. A logical workflow for the handling of ARN14974.
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Disposal Plan
While ARN14974 is not classified as a hazardous chemical for shipping, proper disposal of the

compound and any contaminated materials is crucial to prevent environmental contamination.

Unused Compound: Unused solid ARN14974 and stock solutions should be disposed of as

non-hazardous chemical waste according to your institution's guidelines.

Contaminated Consumables: All disposable items that have come into contact with

ARN14974, such as pipette tips, tubes, and gloves, should be collected in a designated

waste container and disposed of as chemical waste.

Liquid Waste: Aqueous solutions containing ARN14974 should be collected and disposed of

through your institution's chemical waste management program. Do not pour solutions down

the drain unless permitted by local regulations and institutional policies for non-hazardous

waste.

Experimental Protocols
Preparation of Stock Solution:

In a chemical fume hood, accurately weigh the desired amount of powdered ARN14974.

Dissolve the powder in high-purity dimethyl sulfoxide (DMSO) to a stock concentration of 2

mg/mL.[1]

If solubility is an issue, the tube can be warmed to 37°C and sonicated.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term

storage (up to 6 months).[2]

In Vitro Cell Treatment (Adapted from general protocols):

Culture cells to the desired confluency in appropriate media.
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Thaw an aliquot of the ARN14974 DMSO stock solution.

Prepare a working solution by diluting the stock solution in cell culture media to the desired

final concentration. It is recommended to perform serial dilutions in DMSO first before adding

to the aqueous media to prevent precipitation.

For example, to treat SW403 adenocarcinoma cells or RAW 264.7 murine macrophages,

concentrations ranging from 0.1 to 20 µM have been used.[1]

Remove the existing media from the cells and replace it with the media containing the

desired concentration of ARN14974.

Include a vehicle control (media with the same final concentration of DMSO) in your

experiment.

Incubate the cells for the desired time period (e.g., 24 hours) before proceeding with

downstream assays.[2]

Signaling Pathway
ARN14974 inhibits acid ceramidase, a key enzyme in sphingolipid metabolism. This inhibition

leads to an increase in ceramide levels and a decrease in sphingosine and its downstream

product, sphingosine-1-phosphate (S1P). This shift in the ceramide/S1P balance can induce

cellular responses such as apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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